4-(3-Bromopropoxy)benzenesulfonyl chloride

• Molecular Formula: C9H10BrClO3S
• Molecular Weight: 313.60 g/mol
• IUPAC Name: 4-(3-bromopropoxy)benzenesulfonyl chloride
• InChI: InChI=1S/C9H10BrClO3S/c10-6-1-7-14-8-2-4-9(5-3-8)15(11,12)13/h2-5H,1,6-7H2
• InChI Key: BHAOZXDFDRKMON-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCCCBr)S(=O)(=O)Cl

Description

4-(3-Bromopropoxy)benzenesulfonyl chloride is a useful research compound. Its molecular formula is C9H10BrClO3S and its molecular weight is 313.60 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 ml of a chloroform solution containing 5.8 g of 3-phenoxypropyl bromide was cooled to -10° C., and 3.6 ml of chlorosulfuric acid was added thereto, followed by stirring at room temperature for 1 hour. The reaction solution was poured onto ice, and extraction was performed with 100 ml of chloroform. Water washing, drying and concentration were successively carried out to obtain 3.4 g (yield: 40%)of 4-(3-bromopropoxy)benzenesulfonic acid chloride in an oily state.